Cas no 1215498-87-5 (2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1215498-87-5
• MF: C₁₉H₂₄ClN₃O₂S
• MW: 393.930762290955
• CID: 6163549
• PubChem ID: 16806214
• Update Time: 2025-07-22

2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-isopropyl-2-(4-methylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 1215498-87-5
• 2-[(4-methylbenzoyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• F0526-1172
• AKOS026678060

• Inchi： 1S/C19H23N3O2S.ClH/c1-11(2)22-9-8-14-15(10-22)25-19(16(14)17(20)23)21-18(24)13-6-4-12(3)5-7-13;/h4-7,11H,8-10H2,1-3H3,(H2,20,23)(H,21,24);1H
• InChI Key： QOUHFRFHWQSANM-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(C(C)C)CC2)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 393.1277759g/mol
• Monoisotopic Mass: 393.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Introduction to 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1215498-87-5)

2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride, identified by its CAS number 1215498-87-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, characterized by its fused ring system consisting of a thiophene and a pyridine moiety. The presence of amide functional groups and an alkyl substituent at specific positions enhances its structural complexity and potential biological activity.

The thieno[2,3-cpyridine] scaffold is a privileged structure in drug discovery due to its ability to interact with biological targets in multiple ways. The thiophene ring contributes to the molecule's aromaticity and electronic properties, while the pyridine ring provides a hydrogen bond acceptor capability. These features are crucial for designing molecules with high affinity and selectivity towards biological receptors. The amide groups in the molecule further expand its pharmacophoric potential, enabling interactions with both polar and non-polar regions of biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride has been studied for its potential in various pharmacological contexts. Its unique structural features make it a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a thiophene-pyridine core with amide functionalities allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to elucidate the biological profile of 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride. Initial investigations suggest that it may exhibit properties relevant to several therapeutic areas. For instance, its structural motif is reminiscent of known bioactive compounds that target enzymes and receptors involved in inflammatory pathways. The presence of amide groups suggests potential interactions with proteases and other enzymes that play a role in disease mechanisms.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By forming a hydrochloride salt, the compound's solubility profile is improved, which could facilitate its use in oral or injectable formulations.

Another area of interest is the potential role of this compound in addressing neurological disorders. The thiophene-pyridine core is known to be present in several molecules that have shown efficacy against conditions such as Alzheimer's disease and Parkinson's disease. The amide functionalities may contribute to modulating neurotransmitter systems or interacting with specific protein targets involved in these pathologies.

The synthesis of 2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the heterocyclic core requires careful planning to ensure regioselectivity and yield optimization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to form the carbon-carbon bonds within the ring system.

The introduction of the 4-methylbenzamido and propan-2-yl substituents adds layers of complexity to the molecule's structure. These groups not only influence its physicochemical properties but also contribute to its interactions with biological targets. The methyl group on the benzamide moiety can enhance lipophilicity, while the isopropyl group provides steric bulk that may affect binding affinity.

In conclusion,2-(4-methylbenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1215498-87-5) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique scaffold and functional groups make it a valuable tool for medicinal chemists exploring new therapeutic avenues. As research continues to uncover its potential applications,this compound is poised to play a significant role in future drug development efforts.